1-(Chloromethyl)-4-(2-methoxyethyl)benzene

• Molecular Formula: C10H13ClO
• Molecular Weight: 184.66 g/mol
• IUPAC Name: 1-(chloromethyl)-4-(2-methoxyethyl)benzene
• InChI: InChI=1S/C10H13ClO/c1-12-7-6-9-2-4-10(8-11)5-3-9/h2-5H,6-8H2,1H3
• InChI Key: JYGKINBFFNHIMF-UHFFFAOYSA-N
• Canonical SMILES: COCCC1=CC=C(C=C1)CCl

Description

1-(Chloromethyl)-4-(2-methoxyethyl)benzene is a useful research compound. Its molecular formula is C10H13ClO and its molecular weight is 184.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

[4-(2-Methoxyethyl)phenyl]methanol (415 mg) synthesized in Reference Example 42 was dissolved in carbon tetrachloride (8 mL), triphenylphosphine (720 mg) was added thereto, and the mixture was heated under reflux for 4 hr. The reaction mixture was concentrated under reduced pressure, the residue was dissolved in hexane, the insoluble material was filtered off, and the filtrate was evaporated under reduced pressure. The residue was purified by silica gel chromatography (elution solvent; hexane:ethyl acetate=20:1) to give the title compound (225 mg) as a colorless oil.